N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-(6-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C20H13Cl2N3OS2/c21-14-7-4-8-15(22)18(14)25-17(26)10-27-19-13-9-16(12-5-2-1-3-6-12)28-20(13)24-11-23-19/h1-9,11H,10H2,(H,25,26)
• InChI Key: FYNBOIPXCZZXHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(S2)N=CN=C3SCC(=O)NC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C20H13Cl2N3OS2
• Molecular Weight: 446.4 g/mol

Description

N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide, also known as DPTA, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the family of pyrimidines and has a molecular weight of 522.96 g/mol. DPTA has shown promising results in various scientific studies, making it a potential candidate for future research.

Mechanism of Action

The exact mechanism of action of N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide is not fully understood. However, it has been hypothesized that N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide exerts its effects by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide has also been shown to modulate the activity of certain receptors in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide has been shown to exert various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide has also been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide is its versatility in various scientific applications. It has shown promising results in various in vitro and in vivo studies, making it a potential candidate for future research. However, one of the major limitations of N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide is its complex synthesis process, which may limit its accessibility to researchers.

Future Directions

There are several potential future directions for research on N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties and its potential use as a therapeutic agent for various diseases. Another potential direction is to investigate its effects on the central nervous system and its potential use as a treatment for neurological disorders. Additionally, further research is needed to optimize the synthesis process of N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide and to improve its accessibility to researchers.

Synthesis Methods

The synthesis of N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide involves the reaction of 2,6-dichloroaniline and 2-phenylthiophene-3-carboxaldehyde in the presence of ammonium acetate and acetic acid. The resulting product is then treated with 4-chloro-2-mercaptobenzamide to obtain N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide. The synthesis of N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide has been extensively studied for its potential use in various scientific applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. N-(2,6-dichlorophenyl)-2-(6-phenylthiopheno[3,2-e]pyrimidin-4-ylthio)acetamide has also been studied for its potential use as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.